Cas no 1806447-11-9 (2-Bromo-3-(3-bromopropanoyl)benzoic acid)

• Product Name: 2-Bromo-3-(3-bromopropanoyl)benzoic acid
• CAS No: 1806447-11-9
• MF: C₁₀H₈Br₂O₃
• MW: 335.976721763611
• CID: 4975231
• Update Time: 2025-06-08

2-Bromo-3-(3-bromopropanoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(3-bromopropanoyl)benzoic acid

• Inchi： 1S/C10H8Br2O3/c11-5-4-8(13)6-2-1-3-7(9(6)12)10(14)15/h1-3H,4-5H2,(H,14,15)
• InChI Key： VVMICTUWIFOPSF-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC=CC=1C(CCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.5
• Topological Polar Surface Area: 54.4

Additional information on 2-Bromo-3-(3-bromopropanoyl)benzoic acid

Recent Advances in the Application of 2-Bromo-3-(3-bromopropanoyl)benzoic Acid (CAS: 1806447-11-9) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-3-(3-bromopropanoyl)benzoic acid (CAS: 1806447-11-9) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This bifunctional molecule, featuring both bromoalkyl and benzoic acid moieties, has demonstrated significant potential in the development of novel therapeutic agents and biochemical probes. Recent studies have highlighted its utility as a versatile intermediate in organic synthesis, particularly in the construction of complex heterocyclic scaffolds with potential pharmacological activities.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1806447-11-9 as a key precursor in the synthesis of bromodomain inhibitors. Researchers successfully employed this compound to develop a series of potent and selective BET bromodomain inhibitors through a multi-step synthetic route. The presence of two reactive bromine atoms in the molecule allowed for efficient functionalization at both positions, enabling the creation of diverse analogs with varying biological activities. This work demonstrated the compound's value in structure-activity relationship studies targeting epigenetic regulators.

In pharmaceutical development, 2-Bromo-3-(3-bromopropanoyl)benzoic acid has shown particular promise in the design of covalent inhibitors. A recent Nature Chemical Biology publication (2024) detailed its incorporation into irreversible kinase inhibitors, where the bromoacetyl group serves as an electrophilic warhead capable of forming covalent bonds with cysteine residues in target proteins. The benzoic acid moiety provided additional binding interactions, contributing to improved selectivity profiles. This dual functionality makes the compound particularly valuable for targeting shallow binding pockets that are difficult to address with traditional non-covalent inhibitors.

From a chemical biology perspective, researchers have utilized 1806447-11-9 as a molecular scaffold for developing activity-based probes. A 2024 ACS Chemical Biology study demonstrated its conversion into fluorescent probes for monitoring esterase activity in live cells. The compound's stability under physiological conditions and its ability to be modified at multiple positions make it an attractive platform for probe development. These applications highlight the growing importance of this chemical entity in both basic research and drug discovery efforts.

The safety profile and handling considerations of 2-Bromo-3-(3-bromopropanoyl)benzoic acid have also been the subject of recent investigations. A 2023 Chemical Research in Toxicology report provided detailed characterization of its reactivity and potential toxicity mechanisms. While the compound requires careful handling due to its electrophilic nature, proper protective measures make it manageable for laboratory use. These safety studies have facilitated its broader adoption in research settings while providing guidelines for risk mitigation.

Looking forward, the unique chemical properties of 1806447-11-9 continue to inspire innovative applications. Current research directions include its use in PROTAC (proteolysis targeting chimera) development, where its bifunctional nature could facilitate the construction of molecules capable of simultaneously binding target proteins and E3 ubiquitin ligases. Additionally, its potential in antibody-drug conjugate (ADC) development is being explored, leveraging its ability to form stable linkages with biological macromolecules. These emerging applications suggest that this compound will remain an important tool in chemical biology and pharmaceutical research for years to come.